1-(2-Aminoethyl)-1,3,4-trihydroquinolin-2-one

• IUPAC Name: 1-(2-aminoethyl)-3,4-dihydroquinolin-2-one
• InChI: InChI=1S/C11H14N2O/c12-7-8-13-10-4-2-1-3-9(10)5-6-11(13)14/h1-4H,5-8,12H2
• InChI Key: RWWRGTMRGWDDLO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C2=CC=CC=C21)CCN
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol

Description

“1-(2-Aminoethyl)pyrrolidine” is a heterocyclic building block. Another compound, “Aminoethylpiperazine (AEP)”, is a derivative of piperazine. This ethyleneamine contains three nitrogen atoms; one primary, one secondary and one tertiary. It is a corrosive organic liquid and can cause second or third degree burns.

Synthesis Analysis

The synthesis of AEP involves the reaction of ethylene dichloride with ammonia. This process produces various ethylene amines which can then be purified by distillation.

Molecular Structure Analysis

The molecular structure of AEP contains three nitrogen atoms; one primary, one secondary and one tertiary.

Chemical Reactions Analysis

AEP is used as an epoxy curing agent. When used as an epoxy resin curing agent, it is usually used in conjunction with other amines as an accelerator as it only has 3 amine hydrogens for cross-linking.

Physical And Chemical Properties Analysis

AEP has a molar mass of 129.207 g·mol −1, appears as a colourless to yellowish liquid, and has a density of 0.984 g/cm 3 at 20 °C.

Safety and Hazards

AEP is harmful, corrosive, and sensitizing. It can cause severe skin burns and eye damage.

Future Directions

Aqueous 1-(2-aminoethyl) piperazine (AEPZ) has been identified as a potential candidate for CO2 capture solvent. The kinetics of absorption of CO2 in aqueous AEPZ is being studied.